4-Ethoxy-3-(trifluoromethyl)phenylacetic acid

• IUPAC Name: 2-[4-ethoxy-3-(trifluoromethyl)phenyl]acetic acid
• InChI: InChI=1S/C11H11F3O3/c1-2-17-9-4-3-7(6-10(15)16)5-8(9)11(12,13)14/h3-5H,2,6H2,1H3,(H,15,16)
• InChI Key: WRQKZAJHRRGAJO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CC(=O)O)C(F)(F)F
• Molecular Formula: C11H11F3O3
• DSSTOX Substance ID: DTXSID701248854
• Molecular Weight: 248.20 g/mol
• CAS RN: 1206593-28-3

Description

“4-Ethoxy-3-(trifluoromethyl)phenylacetic acid” is a laboratory chemical. It is not recommended for food, drug, pesticide, or biocidal product use.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, pinacol boronic esters, which are valuable building blocks in organic synthesis, have been used in catalytic protodeboronation. This process was applied to methoxy protected compounds.

Molecular Structure Analysis

The molecular formula of “4-Ethoxy-3-(trifluoromethyl)phenylacetic acid” is C₁₁H₁₁F₃O₃. Its molecular weight is 248.20 g/mol.

Chemical Reactions Analysis

“4-(Trifluoromethyl)phenylacetic acid” undergoes diolefination mediated by mono-N-protected amino acid ligands in the presence of ethyl acrylate, Pd(OAc)2, KHCO3, and t-amyl alcohol.

Physical And Chemical Properties Analysis

“4-Ethoxy-3-(trifluoromethyl)phenylacetic acid” is a solid at room temperature. Its InChI code is 1S/C11H11F3O3/c1-2-17-9-4-3-7(6-10(15)16)5-8(9)11(12,13)14/h3-5H,2,6H2,1H3,(H,15,16).

Scientific Research Applications

• Agrochemical and Pharmaceutical Industries

  • Trifluoromethylpyridines, which are structurally similar to “4-Ethoxy-3-(trifluoromethyl)phenylacetic acid”, have been used extensively in the agrochemical and pharmaceutical industries.
  • They are used in the protection of crops from pests. More than 20 new trifluoromethylpyridine-containing agrochemicals have acquired ISO common names.
  • Several trifluoromethylpyridine derivatives are also used in the pharmaceutical and veterinary industries; five pharmaceutical and two veterinary products containing the trifluoromethylpyridine moiety have been granted market approval, and many candidates are currently undergoing clinical trials.

• Synthesis of Biologically Active Molecules

  • Trifluoromethoxyphenylboronic acid, a compound similar to “4-Ethoxy-3-(trifluoromethyl)phenylacetic acid”, has been used in the synthesis of biologically active molecules.
  • These include lactate dehydrogenase inhibitors for use against cancer cell proliferation, nitro-phenoxybenzoic acid derivatives for PAI-1 inhibition, PA-824 analogs for use as antituberculosis drugs, and modulators of survival motor neuron protein.

• Solid-Phase Parallel Synthesis

  • “4-(Trifluoromethyl)benzeneacetic Acid”, a compound similar to “4-Ethoxy-3-(trifluoromethyl)phenylacetic acid”, is used as an intermediate in the synthesis of PPARγ/δ dual agonists via solid-phase parallel synthesis.

• Preparation of Heterocyclic Xanthine Derivatives

  • This compound has also been used to prepare heterocyclic xanthine derivatives, which are highly potent and selective human A2B adenosine receptor antagonists.

• Double Decarboxylative Coupling Reactions

  • Carboxylic acids, like “4-Ethoxy-3-(trifluoromethyl)phenylacetic acid”, have been used in double decarboxylative coupling reactions. This is an emerging area that has gained considerable attention as a new avenue for forging carbon–carbon bonds.

• Construction of Carbon–Carbon and Carbon–Heteroatom Bonds

  • The decarboxylative cross-coupling reactions of carboxylic acids have emerged within recent years as one of the most promising strategies for constructing carbon–carbon and carbon–heteroatom bonds.

• Synthesis of N,N-Diethyl Derivatives

  • “3-(Trifluoromethyl)phenylacetic acid”, a compound similar to “4-Ethoxy-3-(trifluoromethyl)phenylacetic acid”, has been used in the preparation of N,N-diethyl derivatives.

• Development of Fluorinated Organic Chemicals

  • Trifluoromethyl compounds, like “4-Ethoxy-3-(trifluoromethyl)phenylacetic acid”, have been used in the development of fluorinated organic chemicals. These compounds have found applications in the agrochemical, pharmaceutical, and functional materials fields.

• Synthesis of Pesticides

  • More than 50% of the pesticides launched in the last two decades have been fluorinated. Around 40% of all fluorine-containing pesticides currently on the market contain a trifluoromethyl group.

Safety And Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation. It is advised to avoid breathing its dust, fume, gas, mist, vapors, or spray. Use only outdoors or in a well-ventilated area.